Cas no 140946-58-3 (5-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-4,5-dihydro-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-4,5-dihydro-
• CAS No: 140946-58-3
• MF: C₁₀H₇Cl₂NO₃
• MW: 260.073480844498
• CID: 1299769
• Update Time: 2024-08-04

5-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-4,5-dihydro-

• Inchi： 1S/C10H7Cl2NO3/c11-5-2-1-3-6(12)9(5)7-4-8(10(14)15)16-13-7/h1-3,8H,4H2,(H,14,15)
• InChI Key： GQNIRGBNXROCBU-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)CC(C2=C(Cl)C=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 258.98041

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 429.3±55.0 °C(Predicted)
• PSA: 58.89
• pka: 2.65±0.40(Predicted)